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Introduction

2,3-Dimethoxybenzaldehyde, also known as o-Veratraldehyde, is a significant chemical
intermediate with the CAS number 86-51-1.[1][2] It is a benzaldehyde derivative characterized
by two methoxy groups at the ortho and meta positions of the benzene ring relative to the
aldehyde functional group.[3][4] This unique substitution pattern, particularly the ortho-
dimethoxy structure, imparts enhanced reactivity to the aldehyde group and makes it a versatile
building block in organic synthesis.[5] Its importance spans several key industries, including
pharmaceuticals, agrochemicals, fine chemicals, and organic electronics.[6][7]

In medicinal chemistry, 2,3-Dimethoxybenzaldehyde is a crucial precursor for a wide array of
active pharmaceutical ingredients (APIs), contributing to the development of antioxidants and
drugs targeting the central nervous system.[5][6] It is a key component in the synthesis of
compounds like berberine.[8][9] The agrochemical industry utilizes this compound for producing
advanced pesticides and herbicides.[6][7] Furthermore, it serves as a precursor in the
fragrance industry for creating vanilla and woody notes and in the field of organic electronics
for the synthesis of materials used in Organic Light-Emitting Diodes (OLEDS).[2][5]
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This document provides a comprehensive overview of the physical, chemical, and spectral

properties of 2,3-Dimethoxybenzaldehyde, along with detailed experimental protocols for its

synthesis and an exploration of its chemical reactivity and applications.

Physical and Chemical Properties

2,3-Dimethoxybenzaldehyde is typically an off-white to pale cream or yellow crystalline

powder or solid.[1][3][10] It is sensitive to air and should be stored accordingly.[1]

Physical Properties

The key physical properties are summarized in the table below.

Property Value References
Molecular Formula CoH1003 [1][11]
Molecular Weight 166.17 g/mol [1][3][11]
Appearance White to pale cream/yellow (10]
crystals, powder, or chunks
Melting Point 48-52 °C (lit.) [1]
Boiling Point 137 °C / 12 mmHg (lit.) [1]
255-257 °C / 760 mmHg [11]
Density 1.13 - 1.17 g/cm? (estimated) [1][11]
Flash Point >230 °F (>110 °C) [1]
Vapor Pressure 0.01 mmHg @ 25°C [11]

(estimated)

Solubility

Soluble in DMSO, DMF,

ethanol, and methanol.

[1](6]

Slightly soluble in water (~1

11][12
g/L @ 20°C). (2]
Spectral Data
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Spectroscopic data is crucial for the identification and characterization of 2,3-
Dimethoxybenzaldehyde.

Spectrum Type Key Features and Peaks References

Aldehyde proton (CHO) signal
1H NMR [6]
at 6 ~9.8-10.2 ppm.

Methoxy group (OCHs) signals

[6]
at 6 ~3.8-4.0 ppm.

A characteristic signal for the
13C NMR _ [6]
carbonyl carbon is present.

Aromatic and methoxy carbon
signals appear in expected [6]

regions.

Molecular ion peak
Mass Spectrometry (MS) corresponding to the exact [6][13]
mass (166.06299).

Data is available in the
Infrared (IR) Spectroscopy NIST/EPA Gas-Phase Infrared [41[6]
Database.

Chemical Reactivity and Applications

The chemical behavior of 2,3-Dimethoxybenzaldehyde is dominated by the reactivity of its
aldehyde functional group and the influence of the electron-donating methoxy groups on the
aromatic ring.[6]

Reactivity of the Aldehyde Group

The aldehyde group is a primary site of reactivity, readily undergoing nucleophilic attack at the
electrophilic carbonyl carbon.[6] A key reaction is the condensation with primary amines to form
Schiff bases (imines). For example, it reacts with p-toluidine, which involves an initial
nucleophilic attack by the amine on the carbonyl carbon, followed by dehydration to yield the
imine.[6]
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Reactivity of the Aromatic Ring

The two methoxy groups activate the benzene ring towards electrophilic aromatic substitution
by donating electron density.[6] This enhanced reactivity makes it a valuable substrate for
constructing more complex molecules. It can undergo reactions like halogenation, such as
bromination, to create novel analogues with modified electronic and biological properties.[6]

Key Applications

e Pharmaceutical Synthesis: It is a critical intermediate for synthesizing APIs, including the
alkaloid berberine, and is used in the development of drugs for the central nervous system.
[5][6][8][9] It has also been investigated for its potential antifungal and antibacterial

properties.[1][9]
o Agrochemicals: It is used in the production of modern pesticides and herbicides.[6][7]

o Flavors and Fragrances: It contributes specific aromatic qualities, often described as vanilla-
like and woody, to perfumes and other scented products.[2][5]

» Organic Electronics: It serves as a precursor for advanced materials used in the fabrication
of OLEDs.[5]

The following diagram illustrates the core reactivity of 2,3-Dimethoxybenzaldehyde.
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Key Reactivity of 2,3-Dimethoxybenzaldehyde

2,3-Dimethoxybenzaldehyde

Aldehyde Group Reactivit Aromatic Ring Reactivity
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(e.g., with R-NH2)

}ehydration Ectivated by OMe groups

Schiff Base (Imine)
Formation
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Halogenated Derivatives
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Core reactivity pathways of 2,3-Dimethoxybenzaldehyde.

Experimental Protocols: Synthesis

Several synthetic routes to 2,3-Dimethoxybenzaldehyde have been developed, with modern
approaches focusing on efficiency, cost-effectiveness, and sustainability.[2][6]

Synthesis from o-Bromophenol (Two-Step Method)

This modern approach avoids highly toxic reagents like dimethyl sulfate and offers a greener
pathway.[6][14] The process involves an initial formylation followed by a combined
methoxylation and etherification step.

Step 1: Formylation of o-Bromophenol to 3-Bromo-2-hydroxybenzaldehyde
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e Reactants: o-Bromophenol, paraformaldehyde, anhydrous magnesium chloride,
triethylamine.[8]

e Solvent: Toluene.[8]
e Procedure:

o To a three-necked flask equipped with a magnetic stirrer, add o-bromophenol (0.03 mol),
paraformaldehyde (0.09 mol), anhydrous magnesium chloride (0.06 mol), triethylamine
(0.06 mol), and 50 mL of toluene.[8]

o Heat the reaction mixture to 100°C and maintain for 6 hours.[8]

o After the reaction, cool the mixture to 50°C.[8]

o Adjust the pH to 2-3 by adding 10% sulfuric or hydrochloric acid.[8]
o Separate the organic phase using a separatory funnel.[8]

o Dry the organic phase with anhydrous sodium sulfate and filter.[8]

o Remove the solvent by distillation, followed by vacuum distillation (10 mmHg) to collect the
3-bromo-2-hydroxybenzaldehyde product.[8]

Step 2: Methoxylation and Etherification to 2,3-Dimethoxybenzaldehyde

o Reactants: 3-Bromo-2-hydroxybenzaldehyde, cuprous salt (catalyst), sodium methoxide in
methanol, dimethyl carbonate (DMC).[14]

e Solvent: N,N-dimethylformamide (DMF).[14]
e Procedure:

o In areactor, dissolve 3-bromo-2-hydroxybenzaldehyde and a catalytic amount of a
cuprous salt (5-20 mol%) in DMF.[14]

o Heat to 60°C until the solids dissolve.[14]
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o Add a methanol solution of sodium methoxide (1-3 molar equivalents) dropwise over 0.5-1
hour.[14]

o Maintain the reaction at a temperature between 50-130°C for 3-9 hours.[14]

o Add dimethyl carbonate to the reaction mixture and reflux for 12-48 hours to complete the
etherification of the hydroxyl group.[14]

o The final product, 2,3-dimethoxybenzaldehyde, is obtained after appropriate workup and
purification.

The following diagram illustrates the workflow for this synthesis method.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://patents.google.com/patent/CN103864588A/en
https://patents.google.com/patent/CN103864588A/en
https://patents.google.com/patent/CN103864588A/en
https://www.benchchem.com/product/b126229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow: 2,3-Dimethoxybenzaldehyde from o-Bromophenol

0-Bromophenol

Step 1: Formylation
(Paraformaldehyde, MgClz, EtsN, Toluene, 100°C)

ntermediate Isolation

Acidic Workup &
Purification

3-Bromo-2-hydroxybenzaldehyde

Step 2: Methoxylation & Etherification
(NaOMe, DMC, Cu+ catalyst, DMF)

2,3-Dimethoxybenzaldehyde
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Workflow for the synthesis of 2,3-Dimethoxybenzaldehyde.

Direct Formylation of 1,2-Dimethoxybenzene
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This is another common and effective method for synthesizing 2,3-Dimethoxybenzaldehyde.

[6]

e Reactants: 1,2-Dimethoxybenzene, a formylating agent (e.g., formaldehyde), Lewis acid
catalyst (e.g., anhydrous magnesium chloride), triethylamine.[6][15]

» Solvent: Xylene or similar non-polar solvent.[15]

e Procedure:

[¢]

In a suitable reactor, dissolve 1,2-dimethoxybenzene in xylene.[15]

o Add formaldehyde, followed by anhydrous magnesium chloride and triethylamine, while
stirring.[15]

o Heat the reaction mixture, for instance at 100°C, for several hours (e.g., 6 hours) to allow
the formylation to complete.[15]

o Upon completion, the reaction is worked up, typically involving acidification, extraction,
and purification by distillation to yield 2,3-dimethoxybenzaldehyde.[15] A reported yield
for this type of reaction is 94.4%.[15]

Safety and Handling

2,3-Dimethoxybenzaldehyde is classified as a hazardous substance. It causes skin and
serious eye irritation and may cause respiratory irritation.[3][12][16] It is harmful if swallowed.
[17]

Hazard Information
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Precautionary

Hazard Type GHS Classification References
Statements
Skin Irritation H315: Causes skin
Health Hazards o [3][16]
(Category 2) irritation
Eye Irritation H319: Causes serious
N [3][16]
(Category 2A) eye irritation
Specific Target Organ H335: May cause GBI
Toxicity respiratory irritation
(Single Exposure,
Respiratory)
(Category 3)
Acute Oral Toxicity H302: Harmful if (171

(Category 4) swallowed

Handling and Storage

o Handling: Use with adequate ventilation and in a chemical fume hood.[17][18] Avoid contact
with skin, eyes, and clothing by wearing appropriate personal protective equipment (PPE),
including gloves and safety goggles.[12][18] Avoid breathing dust.[16] Wash hands
thoroughly after handling.[18]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[12] Keep
away from incompatible substances such as strong oxidizing agents and strong bases.[12]
[16] The material is air-sensitive and may be stored under an inert gas like argon.[1][17]

First Aid Measures

 In case of skin contact: Immediately wash with plenty of soap and water.[18]
 In case of eye contact: Rinse cautiously with water for several minutes.[18]
« If inhaled: Move the person to fresh air.[18]

« If swallowed: Rinse mouth with water and seek immediate medical attention.[12]
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In all cases of exposure, it is crucial to seek medical advice.[12][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,3-Dimethoxybenzaldehyde physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126229#2-3-dimethoxybenzaldehyde-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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